Cas no 361170-57-2 (4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide)

• Product Name: 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• CAS No: 361170-57-2
• MF: C₂₅H₂₁N₃O₃S₂
• MW: 475.582543134689
• CID: 5865013
• PubChem ID: 4641538
• Update Time: 2025-06-03

4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[(2,3-dihydro-1H-indol-1-yl)sulfonyl]-N-[4-(4-methylphenyl)-2-thiazolyl]-
• AB00138193-03
• 4-(2,3-dihydroindol-1-ylsulfonyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• 4-(2,3-dihydroindol-1-ylsulfonyl)-N-[4-(4-methylphenyl)-2-thiazolyl]benzamide
• MLS000696582
• 361170-57-2
• cid_4641538
• CHEMBL1491904
• BDBM63239
• Oprea1_678102
• SR-01000444754
• 4-(indolin-1-ylsulfonyl)-N-(4-(p-tolyl)thiazol-2-yl)benzamide
• 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• AKOS024598548
• F0725-0238
• SR-01000444754-1
• HMS2252K05
• 4-indolin-1-ylsulfonyl-N-[4-(p-tolyl)thiazol-2-yl]benzamide
• SMR000235797
• EU-0039499

• Inchi： 1S/C25H21N3O3S2/c1-17-6-8-18(9-7-17)22-16-32-25(26-22)27-24(29)20-10-12-21(13-11-20)33(30,31)28-15-14-19-4-2-3-5-23(19)28/h2-13,16H,14-15H2,1H3,(H,26,27,29)
• InChI Key： MEYYJLIVVOADOB-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C)C=C2)=CS1)(=O)C1=CC=C(S(N2C3=C(C=CC=C3)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 475.10243389g/mol
• Monoisotopic Mass: 475.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• pka: 6.37±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide

Introduction to Compound with CAS No. 361170-57-2 and Product Name: 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide

The compound identified by the CAS number 361170-57-2 and the product name 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in various therapeutic areas.

At the core of this compound's structure lies a 2,3-dihydro-1H-indole-1-sulfonyl moiety, which is known for its role in modulating biological pathways. This particular scaffold has been extensively studied for its ability to interact with biological targets, making it a valuable component in the design of novel therapeutic agents. The dihydroindole core is particularly interesting due to its structural similarity to several bioactive natural products and pharmacologically relevant compounds. Its incorporation into the molecular framework of this compound suggests a potential for enhanced binding affinity and selectivity towards specific biological targets.

Complementing the indole moiety is the N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide segment. This part of the molecule introduces a thiazole ring, which is a well-known pharmacophore in medicinal chemistry. Thiazole derivatives have been widely explored for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methylphenyl group further enhances the compound's complexity and potential for interaction with biological systems. The benzamide group adds another layer of functionality, contributing to the molecule's solubility and bioavailability, which are critical factors in drug development.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction pathway typically begins with the formation of the indole sulfonyl group, followed by the introduction of the thiazole ring and finally the benzamide moiety. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired connectivity between the various structural units.

In recent years, there has been growing interest in exploring new derivatives of indole and thiazole for their therapeutic potential. Several studies have highlighted the importance of these heterocyclic systems in modulating enzyme activity and receptor binding. For instance, modifications of the indole scaffold have led to compounds with improved efficacy in treating neurological disorders and infectious diseases. Similarly, thiazole derivatives have shown promise in combating inflammation and cancer by inhibiting key signaling pathways.

The compound under discussion aligns with these trends by combining two pharmacologically relevant moieties into a single molecular entity. Preliminary computational studies suggest that this compound may exhibit binding affinity towards enzymes involved in metabolic pathways relevant to diseases such as diabetes and cardiovascular disorders. Additionally, its structural features may allow it to interact with receptors implicated in neurodegenerative conditions like Alzheimer's disease and Parkinson's disease. These findings underscore the potential of this compound as a lead molecule for further drug development.

Investigations into the biological activity of this compound are ongoing, with particular focus on its interaction with target proteins and potential therapeutic effects. In vitro assays have been designed to evaluate its efficacy against various enzymes and receptors of interest. Initial results indicate that this compound demonstrates promising activity in modulating key biological pathways, suggesting its suitability for further preclinical development.

The development of novel pharmaceutical agents relies heavily on understanding the structure-activity relationships (SAR) of candidate compounds. By systematically modifying different parts of the molecular framework, researchers can optimize potency, selectivity, and pharmacokinetic properties. The complex structure of this compound provides ample opportunities for such modifications, allowing for fine-tuning to achieve desired therapeutic outcomes.

Furthermore, advancements in computational chemistry have enabled more accurate predictions of molecular interactions using molecular docking simulations. These simulations can help identify potential binding sites on target proteins and predict how different structural modifications may affect binding affinity. Such insights are invaluable in guiding synthetic efforts towards producing more effective derivatives.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in agrochemicals and specialty chemicals, where similar heterocyclic systems are known to exhibit bioactivity against pests and pathogens. Additionally, its stability under various conditions suggests versatility in industrial applications requiring robust chemical entities.

In conclusion, the compound identified by CAS No. 361170-57-2 and named 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide represents a significant advancement in pharmaceutical chemistry. Its intricate structure combines multiple pharmacophores that are known for their biological activity, making it a promising candidate for further investigation in drug discovery efforts targeting various diseases.